Cas no 64487-94-1 (N-[2-(Diphenylmethoxy)ethyl]-2,3,6,7-tetrahydro-N,N,1,3-tetramethyl-2,6-dioxo-1H-purin-8-aminium Inner Salt)

• Product Name: N-[2-(Diphenylmethoxy)ethyl]-2,3,6,7-tetrahydro-N,N,1,3-tetramethyl-2,6-dioxo-1H-purin-8-aminium Inner Salt
• CAS No: 64487-94-1
• MF: C₂₄H₂₇N₅O₃
• MW: 433.502885103226
• CID: 1064896
• PubChem ID: 5256129
• Update Time: 2025-04-20

N-[2-(Diphenylmethoxy)ethyl]-2,3,6,7-tetrahydro-N,N,1,3-tetramethyl-2,6-dioxo-1H-purin-8-aminium Inner Salt Chemical and Physical Properties

Names and Identifiers

• N-[2-(Diphenylmethoxy)ethyl]-2,3,6,7-tetrahydro-N,N,1,3-tetramethyl-2,6-dioxo-1H-purin-8-aminium Inner Salt
• N-[2-(Diphenylmethoxy)ethyl]-2,3,6,7-tetrahydro-N,N,1,3-tetramethyl-2,6-dioxo-1H-purin-8-aminium Inn
• 8-{[2-(Diphenylmethoxy)ethyl](dimethyl)ammonio}-1,3-dimethyl-2-ox o-2,3-dihydro-1H-purin-6-olate
• N-[2-(Diphenylmethoxy)ethyl]-2,3,6,7-tetrahydro-N,N,1,3-tetramethyl-2,6-dioxo-1H-purin-8-aminium Inner Salt Discontinued
• 8-[N-(2-Diphenylmethoxyethyl)-N,N-dimethylaminium]-1,3-dimet
• 64487-94-1
• 8-[N-(2-Diphenylmethoxyethyl)-N,N-dimethylaminium]-1,3-dimethylxanthine inner salt
• 8-[2-benzhydryloxyethyl(dimethyl)azaniumyl]-1,3-dimethyl-2-oxopurin-6-olate

• Inchi： 1S/C24H27N5O3/c1-27-21-19(22(30)28(2)24(27)31)25-23(26-21)29(3,4)15-16-32-20(17-11-7-5-8-12-17)18-13-9-6-10-14-18/h5-14,20H,15-16H2,1-4H3
• InChI Key： NDLAELDZJPCANE-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)C1C=CC=CC=1)CC[N+](C)(C)C1=NC2=C(N(C)C(N(C)C2=N1)=O)[O-]

Computed Properties

• Exact Mass: 433.21138974g/mol
• Monoisotopic Mass: 433.21138974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 789
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 80.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes